Cas no 72770-69-5 (4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile)

• Product Name: 4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile
• CAS No: 72770-69-5
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 2800315
• PubChem ID: 12552716
• Update Time: 2025-04-21

4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXCID40453096
• DTXSID50502286
• 4-tert-Butyl-1,2,3-thiadiazole-5-carbonitrile
• 72770-69-5
• AKOS014541722

• Inchi： 1S/C7H9N3S/c1-7(2,3)6-5(4-8)11-10-9-6/h1-3H3
• InChI Key： UWHWGRSUVIQVJH-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 167.05171847Da
• Monoisotopic Mass: 167.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8Ų